Chemically derived graphene–metal oxide hybrids as electrodes for electrochemical energy storage: pre-graphenization or post-graphenization?†

Journal of Materials Chemistry Pub Date: 2012-06-12 DOI: 10.1039/C2JM16042K

Abstract

The introduction of a secondary phase is an efficient and effective way to improve the electrochemical performance of graphene towards energy storage applications. Two fundamental strategies including pre-graphenization and post-graphenization were widely employed for graphene-based hybrids. However, there is still an open question of which way is better. In this contribution, we investigated the differences in the structure and electrochemical properties of pre- and post-graphenized graphene–SnO2 hybrids. The pre-graphenization is realized by synthesis of thermally reduced graphene and subsequent impregnation of SnO2, while the post-graphenization is realized by introducing a Sn-containing phase onto GO sheets followed by chemical reduction. The pre-graphenization process provides a large amount of pores for ion diffusion, which is of benefit for loading of SnO2, fast ion diffusion for supercapacitors, and higher capacity for Li-ion batteries, but poor stability, while the post-graphenization process offers compact graphene and good interaction between the SnO2 and graphene, which provides stable structure for long term stability for supercapacitor and Li-ion battery use.

Graphical abstract: Chemically derived graphene–metal oxide hybrids as electrodes for electrochemical energy storage: pre-graphenization or post-graphenization?
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